Cas no 1437385-22-2 (6-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde)

• Product Name: 6-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde
• CAS No: 1437385-22-2
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• CID: 5100799
• Update Time: 2026-03-03

6-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1-isobutyl-1H-benzoimidazole-2-carbaldehyde
• 1H-Benzimidazole-2-carboxaldehyde, 6-chloro-1-(2-methylpropyl)-
• 6-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde

• Inchi： 1S/C12H13ClN2O/c1-8(2)6-15-11-5-9(13)3-4-10(11)14-12(15)7-16/h3-5,7-8H,6H2,1-2H3
• InChI Key： FIRORZNBGJPJBC-UHFFFAOYSA-N
• SMILES： C1(C=O)N(CC(C)C)C2=CC(Cl)=CC=C2N=1

Additional information on 6-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde

Comprehensive Overview of 6-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde (CAS No. 1437385-22-2)

6-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde (CAS No. 1437385-22-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzodiazole derivative is characterized by its unique molecular structure, which includes a chloro substituent and a 2-methylpropyl group. These functional groups contribute to its reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile aldehyde functionality.

In recent years, the demand for heterocyclic compounds like 6-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde has surged due to their relevance in medicinal chemistry. This compound is often explored for its potential as a pharmacophore in designing inhibitors for enzymes or receptors. Its CAS No. 1437385-22-2 is frequently searched in academic databases, reflecting its importance in high-throughput screening and structure-activity relationship (SAR) studies. Additionally, its chlorinated and alkylated features make it a candidate for optimizing bioavailability and metabolic stability in drug candidates.

The synthesis of 6-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde typically involves multi-step reactions, including cyclization and functional group interconversion. Its aldehyde group allows for further derivatization, such as condensation or reductive amination, which are critical in creating libraries of bioactive molecules. This adaptability aligns with current trends in fragment-based drug design, where small molecules like this serve as scaffolds for targeted therapies. Notably, its lipophilic properties are often discussed in forums focusing on CNS drug penetration and blood-brain barrier permeability.

From an industrial perspective, CAS No. 1437385-22-2 is also relevant in agrochemical innovation. Its structural motifs are found in pesticide intermediates, where chlorine and benzodiazole groups enhance pesticidal activity. Environmental scientists are investigating its degradation pathways to ensure compliance with green chemistry principles. This dual applicability in pharma and agro sectors makes it a compound of cross-disciplinary interest.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 6-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde. Purity assessments are crucial, as impurities may affect downstream applications. FAQs in research communities often address its storage conditions (e.g., inert atmosphere) and solubility profiles in polar solvents, which are vital for experimental reproducibility.

In summary, 6-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde (CAS No. 1437385-22-2) exemplifies the intersection of synthetic chemistry and applied sciences. Its role in drug discovery pipelines and crop protection strategies underscores its value. As researchers continue to explore its structure-property relationships, this compound will likely remain a focal point in R&D discussions, particularly in contexts like personalized medicine and sustainable agriculture.